Cas no 1706433-09-1 (4-Iodo-1-(trifluoromethyl)-1H-pyrazole)

4-Iodo-1-(trifluoromethyl)-1H-pyrazole is a halogenated pyrazole derivative characterized by the presence of both iodine and a trifluoromethyl group on the pyrazole ring. This compound serves as a versatile intermediate in organic synthesis, particularly in cross-coupling reactions, due to the reactivity of the iodine substituent. The trifluoromethyl group enhances its utility in medicinal chemistry and agrochemical research, where such moieties are known to improve metabolic stability and lipophilicity. Its well-defined structure and high purity make it suitable for precise applications in pharmaceutical development and material science. The compound is typically handled under controlled conditions due to its sensitivity to light and moisture.

4-Iodo-1-(trifluoromethyl)-1H-pyrazole structure

1706433-09-1 structure

Product Name:4-Iodo-1-(trifluoromethyl)-1H-pyrazole

CAS No:1706433-09-1

MF:C₄H₂F₃IN₂

MW:261.971763134003

CID:4787306

PubChem ID:99982853

Update Time:2026-02-27

4-Iodo-1-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 4-Iodo-1-(trifluoromethyl)-1H-pyrazole
- SCHEMBL25047557
- EN300-7456946
- AT15794
- FQPUAMNCEFIKNM-UHFFFAOYSA-N
- 1706433-09-1
- 4-iodo-1-(trifluoromethyl)pyrazole
- CS-0513879
- Inchi： 1S/C4H2F3IN2/c5-4(6,7)10-2-3(8)1-9-10/h1-2H
- InChI Key： FQPUAMNCEFIKNM-UHFFFAOYSA-N
- SMILES： IC1C=NN(C=1)C(F)(F)F

Computed Properties

Exact Mass: 261.92148g/mol
Monoisotopic Mass: 261.92148g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 126
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 17.8

4-Iodo-1-(trifluoromethyl)-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM507938-1g	4-Iodo-1-(trifluoromethyl)-1H-pyrazole	1706433-09-1	97%	1g	$691	2022-06-12
Enamine	EN300-7456946-100mg	4-iodo-1-(trifluoromethyl)-1H-pyrazole	1706433-09-1	95.0%	100mg	$262.0	2022-02-28
Enamine	EN300-7456946-250mg	4-iodo-1-(trifluoromethyl)-1H-pyrazole	1706433-09-1	95.0%	250mg	$374.0	2022-02-28
Enamine	EN300-7456946-500mg	4-iodo-1-(trifluoromethyl)-1H-pyrazole	1706433-09-1	95.0%	500mg	$590.0	2022-02-28
Enamine	EN300-7456946-1000mg	4-iodo-1-(trifluoromethyl)-1H-pyrazole	1706433-09-1	95.0%	1g	$757.0	2022-02-28
Enamine	EN300-7456946-2500mg	4-iodo-1-(trifluoromethyl)-1H-pyrazole	1706433-09-1	95.0%	2500mg	$1483.0	2022-02-28
Enamine	EN300-7456946-5000mg	4-iodo-1-(trifluoromethyl)-1H-pyrazole	1706433-09-1	95.0%	5g	$2193.0	2022-02-28
Enamine	EN300-7456946-10000mg	4-iodo-1-(trifluoromethyl)-1H-pyrazole	1706433-09-1	95.0%	10g	$3254.0	2022-02-28
Enamine	EN300-7456946-0.05g	4-iodo-1-(trifluoromethyl)-1H-pyrazole	1706433-09-1	95.0%	0.05g	$218.0	2025-03-11
Enamine	EN300-7456946-0.1g	4-iodo-1-(trifluoromethyl)-1H-pyrazole	1706433-09-1	95.0%	0.1g	$326.0	2025-03-11